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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the calibration of analytical balances, a
critical step for ensuring accurate and reliable measurements of mass per unit area of
geotextiles according to the ASTM D5261 standard. Adherence to this protocol will enhance
data integrity for quality control and research applications.

Introduction

The ASTM D5261 standard test method is a fundamental procedure for determining the mass
per unit area of geotextiles. This property is a key indicator for product quality and conformance
to specifications. The accuracy of this measurement is critically dependent on the performance
of the analytical balance used. Therefore, rigorous and regular calibration of the weighing
instrument is paramount.

This document outlines the standard operating procedure (SOP) for the calibration of analytical
balances used for ASTM D5261, including performance checks for accuracy, repeatability, and
linearity. It also provides acceptance criteria and a workflow to ensure that the balance is
performing within the required tolerances for precise and accurate measurements.

Equipment and Materials
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» Analytical Balance: A balance with a readability of at least 0.01 g is required as per ASTM
D5261.

» Certified Reference Weights: A set of calibrated weights, traceable to national or international
standards (e.g., ASTM E617 Class 1 or 2, or OIML R111 Class E2 or F1). The weight set
should bracket the expected mass range of the geotextile specimens.

o Forceps and Gloves: For handling the reference weights to prevent contamination from oils
and residues.

o Balance Brush: For cleaning the weighing pan.

» Environmental Monitoring Equipment: A calibrated thermometer and hygrometer to ensure
the laboratory environment meets the standard conditions for testing.

Experimental Protocol: Analytical Balance

Calibration
Pre-Calibration Checks

o Environmental Conditions: Ensure the laboratory environment is stable and meets the
requirements of ASTM D1776: a temperature of 21 + 2°C (70 £ 4°F) and a relative humidity
of 65 + 5%.

e Balance Setup:
o Place the balance on a stable, vibration-free surface.

o Confirm that the balance is level using the built-in spirit level. Adjust the leveling feet as
necessary.

o Clean the weighing pan and the interior of the draft shield with a balance brush.

o Warm-up: Allow the balance to warm up for the manufacturer-recommended time (typically at
least 30-60 minutes) to ensure electronic components have stabilized.

Calibration Procedure
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The calibration of the analytical balance should be performed at regular intervals (e.g., monthly,
quarterly) and after any maintenance or relocation. The calibration procedure involves an
internal calibration (if available) followed by an external calibration using certified reference
weights to verify accuracy, repeatability, and linearity.

Most modern analytical balances have an internal calibration function.

Ensure the weighing pan is empty and the draft shield doors are closed.

Initiate the internal calibration sequence according to the balance manufacturer's
instructions.

The balance will automatically calibrate itself using its internal weights.

Record the completion of the internal calibration in the balance logbook.

External calibration involves a series of tests to verify the balance's performance across its
operating range.

A. Accuracy Test

The accuracy test verifies the closeness of the measured value to the true value of the
reference weight.

o Select at least three certified reference weights that bracket the typical working range for
geotextile samples (e.g., a low, mid, and high range weight). Geotextile mass per unit area
can range from approximately 100 to 1000 g/m2. For a typical specimen size of 100 cm x 100
cm (0.01 m?), the weight would be between 1 g and 10 g. For larger or denser samples, the
weight could be higher. Therefore, using weights such as 1 g, 10 g, and 50 g is a good
starting point.

o Tare the balance.
» Using forceps, place the first reference weight in the center of the weighing pan.
¢ Allow the reading to stabilize and record the displayed mass.

o Repeat this process for the other selected reference weights.
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o Compare the recorded mass to the certified value of the weight. The deviation should be
within the acceptance criteria outlined in Table 1.

B. Repeatability Test

The repeatability test assesses the precision of the balance by making multiple measurements
of the same weight.

Select a single certified reference weight, typically in the mid-range of the balance's
operating capacity.

Tare the balance.
Place the reference weight on the pan, record the reading, and then remove the weight.
Repeat this process for a total of ten measurements.

Calculate the standard deviation of the ten measurements. The standard deviation should be
within the acceptance criteria specified in Table 1.

C. Linearity Test

The linearity test checks the balance's ability to provide accurate readings throughout its entire
weighing range.

Select a series of certified reference weights that cover the operating range of the balance
(e.g., 10%, 25%, 50%, 75%, and 100% of the balance capacity).

Tare the balance.

Place the first weight on the pan and record the reading.

Without removing the first weight, add the second weight and record the cumulative reading.
Continue this process until all weights have been added.

Calculate the deviation of the measured cumulative weight from the sum of the certified
values of the weights at each step. The deviation should not exceed the acceptance criteria

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

in Table 1.

Data Presentation and Acceptance Criteria

All quantitative data from the balance calibration should be recorded and summarized. The
following table provides a template for recording the results and the corresponding acceptance

criteria.
Performance Procedure Acceptance )
Parameter o Result Pass/Falil
Test Summary Criteria
Weigh at
least 3
- < 0.1% of the
o certified )
Accuracy Deviation ) nominal
weights (low, )
o weight value
mid, high
range).
Weigh a Standard
single Deviation < 2
N Standard - N
Repeatability o certified x Readability
Deviation )
weight 10 of the
times. balance
Weigh a
series of < 0.1% of the
) ) Maximum weights nominal
Linearity o i .
Deviation covering the weight value
operating at each step
range.

Table 1: Summary of Balance Calibration Performance Tests and Acceptance Criteria.

Visualizations
Experimental Workflow for Balance Calibration

The following diagram illustrates the logical flow of the analytical balance calibration procedure.
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Caption: Workflow for analytical balance calibration.
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Troubleshooting

If the balance fails any of the performance checks, the following troubleshooting steps should
be taken:

* Re-level the balance: Ensure the balance is perfectly level.
o Clean the balance: Thoroughly clean the weighing pan and the inside of the draft shield.

o Check the environment: Verify that the temperature and humidity are stable and within the
required ranges. Eliminate any sources of drafts or vibrations.

» Re-run the internal calibration: Perform the internal calibration again.
e Re-run the failed performance check: Repeat the specific test that failed.

o Contact service provider: If the balance continues to fail calibration, it should be taken out of
service and a qualified service technician should be contacted for maintenance and repair. A
"Fail" or "Out of Service" tag should be placed on the balance to prevent its use.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Accurate ASTM
D5261 Measurements Through Equipment Calibration]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b11183713#calibration-of-equipment-for-
accurate-d5261-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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